Cas no 78540-64-4 (4-(Bromomethyl)-1,1':4',1''-terphenyl)

• Product Name: 4-(Bromomethyl)-1,1':4',1''-terphenyl
• CAS No: 78540-64-4
• MF: C₁₉H₁₅Br
• MW: 323.226404428482
• CID: 6625932
• PubChem ID: 12786344
• Update Time: 2025-06-08

4-(Bromomethyl)-1,1':4',1''-terphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1':4',1''-Terphenyl, 4-(bromomethyl)-
• 4-(Bromomethyl)-1,1':4',1''-terphenyl
• G70848
• SCHEMBL1374017
• 78540-64-4

• Inchi： 1S/C19H15Br/c20-14-15-6-8-17(9-7-15)19-12-10-18(11-13-19)16-4-2-1-3-5-16/h1-13H,14H2
• InChI Key： MTRWNZSLLYKTLP-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C3=CC=CC=C3)C=C2)=CC=C(CBr)C=C1

Computed Properties

• Exact Mass: 322.03571g/mol
• Monoisotopic Mass: 322.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.295±0.06 g/cm3(Predicted)
• Boiling Point: 460.6±24.0 °C(Predicted)

Additional information on 4-(Bromomethyl)-1,1':4',1''-terphenyl

Research Briefing on 4-(Bromomethyl)-1,1':4',1''-terphenyl (CAS: 78540-64-4) in Chemical Biology and Pharmaceutical Applications

4-(Bromomethyl)-1,1':4',1''-terphenyl (CAS: 78540-64-4) is a brominated terphenyl derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a critical intermediate in the synthesis of various functional materials, liquid crystals, and bioactive molecules. Its unique structural features, including a rigid terphenyl backbone and a reactive bromomethyl group, make it an attractive building block for designing novel compounds with tailored properties.

Recent studies have explored the use of 4-(Bromomethyl)-1,1':4',1''-terphenyl in the development of advanced materials and drug candidates. For instance, researchers have utilized this compound as a key precursor in the synthesis of liquid crystalline materials with potential applications in display technologies and optoelectronic devices. The bromomethyl group's reactivity allows for further functionalization, enabling the introduction of diverse substituents to modulate the material's properties.

In the pharmaceutical domain, 4-(Bromomethyl)-1,1':4',1''-terphenyl has been employed as a scaffold for designing small-molecule inhibitors targeting specific proteins involved in disease pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing inhibitors for protein-protein interactions (PPIs) implicated in cancer. The terphenyl core provided the necessary rigidity and spatial orientation to achieve high binding affinity, while the bromomethyl group facilitated further derivatization to optimize pharmacokinetic properties.

Another notable application of 4-(Bromomethyl)-1,1':4',1''-terphenyl is in the field of chemical biology, where it has been used as a probe to study biological systems. Researchers have conjugated this compound with fluorescent tags or affinity labels to investigate cellular processes such as membrane dynamics and protein localization. The compound's stability and compatibility with various labeling techniques make it a valuable tool for such studies.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 4-(Bromomethyl)-1,1':4',1''-terphenyl. Recent advancements in synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have improved the efficiency and yield of its production. Additionally, efforts are underway to develop greener and more sustainable synthetic routes to minimize environmental impact.

In conclusion, 4-(Bromomethyl)-1,1':4',1''-terphenyl (CAS: 78540-64-4) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a building block for materials and bioactive molecules, coupled with ongoing advancements in synthetic chemistry, positions it as a key player in the development of next-generation technologies and therapeutics. Future research is expected to further expand its applications and address current limitations, paving the way for innovative solutions in the field.